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Compound of Interest

Compound Name: Anti-Influenza agent 4

Cat. No.: B10816694

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anti-Influenza Agent 4 (MCE Catalog No. HY-148309) is a potent and selective inhibitor of
influenza virus replication. These application notes provide detailed protocols for evaluating the
in vitro efficacy and cytotoxicity of this compound in cell culture models. The primary
mechanism of action appears to be the inhibition of viral entry through the disruption of
hemagglutinin (HA)-mediated membrane fusion.

Data Presentation

The following tables summarize the quantitative data for Anti-Influenza Agent 4.

Table 1: Antiviral Activity of Anti-Influenza Agent 4

Parameter Virus Strain Value

EC50 Influenza A/Roma 150 £ 0.07 nM
Influenza A/Parma 62 + 0.02 nM

IC50 Influenza A/Roma 244 nM
(Hemolysis Inhibition) Influenza A/Parma 230.7 nM
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Table 2: Cytotoxicity of Anti-Influenza Agent 4

Cell Line Parameter Value

MDCK CC50 450 uM

Table 3: Selectivity Index

Virus Strain Selectivity Index (S| = CC50/EC50)
Influenza A/Roma 3000
Influenza A/Parma 7258

Mandatory Visualization
Signaling Pathway Diagram
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Experimental Workflow
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 To cite this document: BenchChem. [Application Notes and Protocols for Anti-Influenza Agent
4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10816694#how-to-use-anti-influenza-agent-4-in-cell-
culture-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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